N-(4-(furan-2-yl)thiazol-2-yl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide

• IUPAC Name: N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-2-(pyrazine-2-carbonylamino)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C16H10N6O4S/c23-13(9-6-17-3-4-18-9)21-15-19-10(7-26-15)14(24)22-16-20-11(8-27-16)12-2-1-5-25-12/h1-8H,(H,19,21,23)(H,20,22,24)
• InChI Key: NCCCIDPMWPBJKX-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CSC(=N2)NC(=O)C3=COC(=N3)NC(=O)C4=NC=CN=C4
• Molecular Formula: C16H10N6O4S
• Molecular Weight: 382.4 g/mol

Description

N-(4-(furan-2-yl)thiazol-2-yl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide, also known as FTDC, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Pharmacological Activities

N-(4-(furan-2-yl)thiazol-2-yl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide is a compound with potential applications in the field of medicinal chemistry. Research into similar compounds has demonstrated their utility in synthesizing heterocyclic structures, which are often key components in pharmacologically active substances. For example, studies on compounds like furan-2-carboxamides have shown their relevance in creating molecules with potential antimicrobial activities. Notably, a study by Cakmak et al. (2022) focused on a thiazole-based heterocyclic amide, closely related to the compound , revealing its antimicrobial activity against various microorganisms, suggesting potential for medical applications (Cakmak et al., 2022).

Applications in Organic Synthesis

The synthesis of heterocyclic compounds is a significant aspect of organic chemistry, with applications across various fields including drug development. Research into similar compounds such as furan, thiazole, and pyrazine derivatives has led to the creation of diverse molecules with varied biological activities. For instance, Metwally et al. (2011) discussed the use of thiosemicarbazides, which are integral in the synthesis of heterocycles like pyrazole, thiazole, and triazole, demonstrating the utility of these compounds in organic synthesis (Metwally et al., 2011).

Heterocyclic Chemistry

The study of heterocyclic chemistry, which involves compounds like this compound, is crucial in developing new pharmaceuticals and agrochemicals. Compounds with similar structures have been explored for their potential in creating new leads in drug discovery. For example, work by Davies (1992) delved into the broad field of heterocyclic chemistry, highlighting the importance of compounds like pyrazoles and thiazoles in various applications (Davies, 1992).